N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1-phenylethyl)oxamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C19H18N2O3S/c1-13(14-5-3-2-4-6-14)21-19(23)18(22)20-10-17-9-16(12-25-17)15-7-8-24-11-15/h2-9,11-13H,10H2,1H3,(H,20,22)(H,21,23)
• InChI Key: ZWUSUUPSIVLERI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2=CC(=CS2)C3=COC=C3
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

“N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N’-(1-phenylethyl)oxamide” is a complex organic compound that contains several interesting functional groups and structural features. It includes a furan ring, a thiophene ring, an oxamide group, and a phenylethyl group. These groups are common in many biologically active compounds and materials with interesting properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the Van Leusen reaction could be used to introduce the oxazole ring. Other reactions could be used to introduce the furan and thiophene rings.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, with several rings and functional groups. The furan and thiophene rings would likely contribute to the compound’s aromaticity, while the oxamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the furan and thiophene rings could undergo electrophilic aromatic substitution, while the oxamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, its solubility would be affected by its polar groups, while its stability could be influenced by its aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets through its various functional groups.

Safety and Hazards

As with any chemical compound, the safety and hazards of this compound would depend on its specific properties. It’s always important to handle chemical compounds with care and to follow appropriate safety protocols.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its properties in more detail, and developing methods for its synthesis.